![molecular formula C25H26BrN5O3S B2715100 2-[(7-Bromo-4-oxopyrido[1,2-a]pyrimidin-2-yl)methylsulfanyl]-3-butyl-6-morpholin-4-ylquinazolin-4-one CAS No. 689763-38-0](/img/structure/B2715100.png)
2-[(7-Bromo-4-oxopyrido[1,2-a]pyrimidin-2-yl)methylsulfanyl]-3-butyl-6-morpholin-4-ylquinazolin-4-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-[(7-Bromo-4-oxopyrido[1,2-a]pyrimidin-2-yl)methylsulfanyl]-3-butyl-6-morpholin-4-ylquinazolin-4-one is a useful research compound. Its molecular formula is C25H26BrN5O3S and its molecular weight is 556.48. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Pharmacological Potential
Chemical Synthesis and Characterization : Compounds with structural similarities, including various quinazoline and pyrimidine derivatives, have been synthesized and characterized, indicating a broad interest in these compounds for their versatile chemical and pharmacological properties. The synthesis processes often involve multi-step reactions and aim at introducing specific functional groups to study their effects on biological activity (Zaki et al., 2017; Ukrainets et al., 2009).
Antibacterial Activity : Some synthesized compounds exhibit promising antibacterial activities, highlighting the potential of these molecules in developing new antimicrobial agents. This includes studies where compounds are evaluated against a variety of bacterial strains, suggesting the role of quinazoline and pyrimidine derivatives in addressing bacterial resistance (Singh et al., 2010).
Antitumor and Anti-inflammatory Activities : Research on quinazoline and pyrimidine derivatives also extends into evaluating their antitumor and anti-inflammatory effects. Certain derivatives have been found to exhibit significant activity against cancer cell lines and to possess anti-inflammatory properties, suggesting their potential in cancer therapy and as treatments for inflammation-related conditions (Muhammad et al., 2017; Prajapat & Talesara, 2016).
Analgesic Properties : The exploration of analgesic properties in similar compounds further demonstrates the diverse pharmacological applications of these molecules. Studies focus on the synthesis and evaluation of novel derivatives for their ability to alleviate pain, contributing to the development of new pain management solutions (Farag et al., 2012).
References
- (Zaki et al., 2017)
- (Ukrainets et al., 2009)
- (Singh et al., 2010)
- (Muhammad et al., 2017)
- (Prajapat & Talesara, 2016)
- (Farag et al., 2012)
properties
IUPAC Name |
2-[(7-bromo-4-oxopyrido[1,2-a]pyrimidin-2-yl)methylsulfanyl]-3-butyl-6-morpholin-4-ylquinazolin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H26BrN5O3S/c1-2-3-8-30-24(33)20-14-19(29-9-11-34-12-10-29)5-6-21(20)28-25(30)35-16-18-13-23(32)31-15-17(26)4-7-22(31)27-18/h4-7,13-15H,2-3,8-12,16H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YDBVCSXTMZUJLF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCN1C(=O)C2=C(C=CC(=C2)N3CCOCC3)N=C1SCC4=CC(=O)N5C=C(C=CC5=N4)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H26BrN5O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
556.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.